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  • Product: Tenofovir Dibenzyloxy Isopropyl Carbamate
  • CAS: 1391052-09-7

Core Science & Biosynthesis

Foundational

Technical Guide: Molecular Characterization and Analytical Profiling of Tenofovir Dibenzyloxy Isopropyl Carbamate

Topic: Molecular Structure and Physicochemical Properties of Tenofovir Dibenzyloxy Isopropyl Carbamate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[] Execut...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Molecular Structure and Physicochemical Properties of Tenofovir Dibenzyloxy Isopropyl Carbamate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[]

Executive Summary

Tenofovir Dibenzyloxy Isopropyl Carbamate (CAS: 1391052-09-7) is a critical high-value molecular entity in the development and quality control of Tenofovir-based antiretrovirals (ARVs).[] While Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF) are the active prodrugs used clinically, this specific compound serves a dual role:[]

  • Synthetic Intermediate: It represents a fully protected state of the Tenofovir (PMPA) core, utilizing benzyl groups for phosphonate masking and an isopropyl carbamate moiety for nucleobase (adenine N6) protection.

  • Pharmaceutical Analytical Impurity (PAI): It is a regulated reference standard used to validate the purity of drug substances.[] Its presence indicates specific side-reactions or incomplete deprotection steps during the manufacturing of Tenofovir prodrugs.[]

This guide provides a rigorous analysis of its molecular architecture, physicochemical properties, and the analytical protocols required for its detection and quantification in compliance with ICH Q3A/B guidelines.[]

Molecular Architecture and Structural Logic

The molecule is a derivative of (R)-PMPA (9-[(R)-2-(phosphonomethoxy)propyl]adenine).[] Its structural complexity arises from the orthogonal protection strategy applied to the polar functional groups of the parent nucleotide analogue.[]

Structural Breakdown
  • Core Scaffold: (R)-9-(2-phosphonomethoxypropyl)adenine (Tenofovir).[]

  • Phosphonate Moiety: Protected as a dibenzyl ester . Benzyl groups are lipophilic protecting groups, typically removed via catalytic hydrogenolysis (H₂/Pd-C) or Lewis acid-mediated dealkylation (e.g., TMSBr).[]

  • Nucleobase (Adenine): The exocyclic amine at position 6 (N6) is protected as an isopropyl carbamate .[] This prevents N-alkylation side reactions during the synthesis of complex prodrugs.[]

Chemical Identity Table
PropertySpecification
Chemical Name Isopropyl (R)-(9-(2-((bis(benzyloxy)phosphoryl)methoxy)propyl)-9H-purin-6-yl)carbamate
CAS Number 1391052-09-7
Molecular Formula C₂₇H₃₂N₅O₆P
Molecular Weight 553.55 g/mol
Chirality (R)-Enantiomer (inherited from Tenofovir)
Appearance White to Off-White Solid
Solubility Soluble in DMSO, Methanol, Ethyl Acetate; Insoluble in Water
Purity Standard >95% (HPLC) for Reference Material

Synthetic Origin and Formation Pathway[1][2]

Understanding the origin of Tenofovir Dibenzyloxy Isopropyl Carbamate is essential for process chemists to control its formation. It is typically generated during the protection phase of Tenofovir synthesis or as a byproduct of specific reagent interactions.

Mechanism of Formation

The formation involves two distinct protection steps:

  • Phosphonate Protection: Reaction of Tenofovir (or its precursor) with benzyl alcohol or benzyl chloride to form the dibenzyl phosphonate.[]

  • N6-Carbamoylation: Reaction of the adenine amine with isopropyl chloroformate .[] This step is often employed to increase solubility in organic solvents and protect the amine from competing nucleophilic attacks during subsequent esterification steps.[]

Visualization of Synthetic Pathway

The following diagram illustrates the logical flow of the molecule's synthesis and its potential deprotection to active Tenofovir species.

SynthesisPathway PMPA Tenofovir (PMPA) (Polar Core) Step1 Step 1: Phosphonate Protection (Benzyl Groups) PMPA->Step1 Intermediate1 Dibenzyl PMPA Step1->Intermediate1 Step2 Step 2: N6-Carbamoylation (Isopropyl Chloroformate) Intermediate1->Step2 Target Tenofovir Dibenzyloxy Isopropyl Carbamate (Target Impurity/Intermediate) Step2->Target Target->PMPA Deprotection (Hydrolysis/Hydrogenation)

Figure 1: Synthetic pathway illustrating the sequential protection of Tenofovir to form the Dibenzyloxy Isopropyl Carbamate intermediate.[]

Analytical Methodology: Detection and Profiling

As a reference standard, this molecule is used to calibrate HPLC and LC-MS methods.[] The high lipophilicity conferred by the benzyl and isopropyl groups results in a distinct retention time compared to the polar parent drug.[]

HPLC Method Protocol (Reverse Phase)

This protocol is designed to separate the lipophilic impurity from the main Tenofovir peak.[]

Reagents:

  • Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).[]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC grade).

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[]

Step-by-Step Workflow:

  • Sample Preparation: Dissolve 1 mg of Tenofovir Dibenzyloxy Isopropyl Carbamate reference standard in 1 mL of Methanol (Stock Solution: 1 mg/mL). Dilute to 10 µg/mL with Mobile Phase A:B (50:50) for injection.[]

  • Equilibration: Flush column with 95% A / 5% B for 10 minutes at 1.0 mL/min.

  • Gradient Elution:

    • 0-2 min: Isocratic 5% B.[]

    • 2-15 min: Linear gradient to 95% B (Elution of lipophilic impurities).[]

    • 15-20 min: Isocratic 95% B.

    • 20-22 min: Return to 5% B.[]

  • Detection: UV Absorbance at 260 nm (Adenine λmax).

  • Data Analysis: The target molecule (Dibenzyloxy Isopropyl Carbamate) will elute significantly later (approx. 12-14 min) than Tenofovir (approx. 3-4 min) due to the hydrophobic benzyl and isopropyl groups.[]

Mass Spectrometry (LC-MS) Identification

For confirmation, Electrospray Ionization (ESI) in Positive Mode is recommended.[]

  • Parent Ion [M+H]⁺: 554.56 m/z.[]

  • Fragment Ions:

    • Loss of Benzyl groups (-91 Da).[]

    • Loss of Isopropyl carbamate (-87 Da).[]

Analytical Logic Diagram

AnalyticalWorkflow Sample Drug Substance Sample (Unknown Purity) Prep Sample Preparation (Dissolve in MeOH/H2O) Sample->Prep Separation HPLC Separation (C18 Column, Gradient) Prep->Separation Inject 10µL Detection UV (260nm) & MS (ESI+) Separation->Detection Elution Analysis Data Analysis Compare RT & Mass with Standard Detection->Analysis Chromatogram Result Quantification of Tenofovir Dibenzyloxy Isopropyl Carbamate Analysis->Result Match [M+H]+ 554.56

Figure 2: Analytical workflow for the identification and quantification of the impurity.

Significance in Drug Development[1][2]

Impurity Profiling (ICH Q3A/B)

In the regulatory context, Tenofovir Dibenzyloxy Isopropyl Carbamate is classified as a process-related impurity .[]

  • Reporting Threshold: >0.05%

  • Identification Threshold: >0.10%

  • Qualification Threshold: >0.15%[]

If this impurity exceeds 0.15% in the final API, toxicological qualification is required.[] Therefore, controlling the stoichiometry of the deprotection steps (removal of benzyl and carbamate groups) is vital.[]

Stability

The carbamate linkage is relatively stable under acidic conditions but susceptible to basic hydrolysis.[] The benzyl esters are stable to acid/base but sensitive to oxidation or reduction.[] Stability studies must ensure this intermediate does not degrade into unknown genotoxic species.[]

References

  • PubChem. (2025).[][2][3] Tenofovir Disoproxil and Related Compounds.[4][2][3][5][6][7] National Library of Medicine.[][2] Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Tenofovir Impurity Standards. Retrieved from [Link]

  • International Council for Harmonisation (ICH). (2006).[] Q3A(R2): Impurities in New Drug Substances. Retrieved from [Link]

Sources

Exploratory

CAS number and chemical identifiers for Tenofovir Dibenzyloxy Isopropyl Carbamate

This guide serves as a definitive technical reference for Tenofovir Dibenzyloxy Isopropyl Carbamate , a critical reference standard and intermediate in the impurity profiling of Tenofovir-based antiretrovirals. CAS Numbe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a definitive technical reference for Tenofovir Dibenzyloxy Isopropyl Carbamate , a critical reference standard and intermediate in the impurity profiling of Tenofovir-based antiretrovirals.

CAS Number: 1391052-09-7 Role: Analytical Reference Standard / Process Impurity Chemical Class: Nucleotide Analog / Carbamate Derivative[1]

Executive Summary & Scientific Context

Tenofovir Dibenzyloxy Isopropyl Carbamate is a fully protected derivative of the antiretroviral agent Tenofovir. Structurally, it is characterized by the protection of the phosphonate moiety with two benzyl groups and the acylation of the adenine exocyclic amine (N6 position) with an isopropyl carbamate moiety.

In drug development and manufacturing, this compound serves a vital role as a Reference Standard . It is used to identify and quantify specific side-reaction impurities that may arise during the synthesis of Tenofovir Disoproxil Fumarate (TDF) or Tenofovir Alafenamide (TAF), particularly during steps involving alkylation or protection sequences where active carbonate or chloroformate reagents are employed.

Chemical Identifiers & Properties

The following data establishes the unique identity of the substance for regulatory and analytical verification.

IdentifierValue
CAS Number 1391052-09-7
IUPAC Name Isopropyl ((R)-9-(2-((bis(benzyloxy)phosphoryl)methoxy)propyl)-9H-purin-6-yl)carbamate
Synonyms Tenofovir Dibenzyl N6-Isopropyl Carbamate; [[(1R)-2(6-Isopropylaminocarbamate-9H-purin-9-yl)-1-methylethoxy]methyl]phosphonic Acid Dibenzyl Ester
Molecular Formula C₂₇H₃₂N₅O₆P
Molecular Weight 553.55 g/mol
Monoisotopic Mass 553.2090
Solubility Soluble in DMSO, Methanol, Dichloromethane; Insoluble in Water
Appearance White to Off-White Solid
Structural SMILES

(Note: The above SMILES represents the connectivity; stereochemistry at the propyl linker is (R)).

Structural Analysis & Formation Mechanism

Understanding the structure of this compound is essential for interpreting its behavior in HPLC and MS analysis.

Molecular Architecture

The molecule consists of three distinct functional zones:

  • The Core: (R)-9-(2-phosphonomethoxypropyl)adenine (Tenofovir backbone).

  • Phosphonate Protection: Two benzyl ester groups (

    
    ) attached to the phosphorus. These groups render the molecule lipophilic and are typically removed via hydrogenolysis (H₂/Pd-C) or silylation (TMSBr) in the active drug synthesis.
    
  • Amine Protection: An isopropyl carbamate group (

    
    ) on the N6-position of the adenine ring. This is the distinguishing feature of this specific impurity/standard.
    
Formation Pathway (Impurity Logic)

This compound is likely formed during synthesis routes that utilize Tenofovir Dibenzyl Ester as a precursor. If this precursor is exposed to Isopropyl Chloroformate (or a reactive equivalent) in the presence of a base, the nucleophilic exocyclic amine attacks the carbonyl, forming the carbamate.

SynthesisPathway TenofovirDibenzyl Tenofovir Dibenzyl Ester (Precursor) Target Tenofovir Dibenzyloxy Isopropyl Carbamate (CAS 1391052-09-7) TenofovirDibenzyl->Target N6-Acylation IsoChloro Isopropyl Chloroformate (Reagent) IsoChloro->Target Base Base (TEA/DIPEA) Base->Target Catalysis

Caption: Formation of CAS 1391052-09-7 via N6-acylation of Tenofovir Dibenzyl Ester.[2][3]

Analytical Profiling & Methodology

To validate the presence of this compound, researchers should utilize High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS).

HPLC Characteristics

Due to the presence of two benzyl rings and the isopropyl carbamate moiety, this molecule is significantly more hydrophobic than Tenofovir or Tenofovir Disoproxil.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

  • Mobile Phase: Gradient elution of Ammonium Acetate Buffer (pH 4.5) and Acetonitrile.

  • Retention Behavior: Expect late elution relative to Tenofovir Disoproxil Fumarate. The "Dibenzyloxy" groups dominate the interaction with the stationary phase.

Mass Spectrometry (ESI-MS)
  • Ionization Mode: Positive ESI (+ve).

  • Parent Ion: [M+H]⁺ = 554.2 m/z.

  • Fragmentation Pattern:

    • Loss of Benzyl groups (

      
       Da).
      
    • Loss of Isopropyl Carbamate moiety.

    • Characteristic Adenine fragments.

Synthesis Protocol for Standard Generation

Note: This protocol is for the generation of the reference standard for analytical qualification.

Reagents:

  • Tenofovir Dibenzyl Ester (1.0 eq)

  • Isopropyl Chloroformate (1.2 eq)

  • Triethylamine (2.0 eq)

  • Dichloromethane (DCM) (Solvent)

Procedure:

  • Dissolution: Dissolve Tenofovir Dibenzyl Ester in dry DCM under nitrogen atmosphere.

  • Base Addition: Add Triethylamine and cool the reaction mixture to 0°C.

  • Acylation: Dropwise add Isopropyl Chloroformate. The exocyclic amine is acylated preferentially over the protected phosphonate.

  • Reaction: Stir at room temperature for 4-6 hours. Monitor by TLC (MeOH:DCM 5:95).[4]

  • Workup: Quench with water, extract with DCM, and wash with brine.

  • Purification: Flash column chromatography (Silica gel, 0-5% MeOH in DCM) to yield the title compound as a white solid.

Handling & Stability

  • Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The carbamate linkage is relatively stable, but the benzyl esters can be sensitive to strong acids or hydrogenolysis conditions.

  • Safety: Treat as a potent bioactive nucleotide analog. Use full PPE (gloves, lab coat, fume hood). Avoid inhalation of dust.

References

  • Pharmaffiliates . (n.d.). Tenofovir Dibenzyloxy Isopropyl Carbamate - Product PA 20 09680.[1][5][6] Retrieved from

  • Sigma-Aldrich . (n.d.). Tenofovir Dibenzyloxy Isopropyl Carbamate - CAS 1391052-09-7.[1][2][5][3][6][7][8] Retrieved from

  • National Center for Biotechnology Information . (n.d.). Tenofovir Disoproxil (Compound Summary). PubChem.[9][10] Retrieved from [9]

  • Der Pharma Chemica . (2015). Synthesis and characterization of Tenofovir disoproxil fumarate impurities. Retrieved from

Sources

Protocols & Analytical Methods

Method

A Stability-Indicating RP-HPLC Method for the Determination of Tenofovir Dibenzyloxy Isopropyl Carbamate

An Application Note and Protocol from the Office of the Senior Application Scientist Abstract This application note describes the development and validation of a precise, accurate, and stability-indicating reversed-phase...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This application note describes the development and validation of a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of Tenofovir Dibenzyloxy Isopropyl Carbamate. This compound is a critical process-related impurity and key intermediate in the synthesis of Tenofovir-based antiretroviral drugs.[1] The chromatographic separation was achieved on a C18 stationary phase using a mobile phase of acetonitrile and 20 mM potassium dihydrogen phosphate buffer (pH 3.5) in a 60:40 v/v ratio, with a flow rate of 1.0 mL/min and UV detection at 261 nm. The method was validated in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.[2][3][4] Forced degradation studies confirmed the method's stability-indicating capability by effectively separating the analyte from its degradation products. This robust method is suitable for routine quality control and stability testing in pharmaceutical manufacturing and research settings.

Introduction

Tenofovir is a cornerstone of antiretroviral therapy for the management of HIV/AIDS and chronic hepatitis B.[5][6] Its prodrugs, such as Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), were developed to enhance oral bioavailability.[7][8][9] The chemical synthesis of these complex prodrugs involves multiple steps and the use of various intermediates.[6]

Tenofovir Dibenzyloxy Isopropyl Carbamate (CAS No: 1391052-09-7) is a known process-related impurity and synthetic intermediate associated with Tenofovir prodrugs.[1][10][11] Controlling impurities in active pharmaceutical ingredients (APIs) is a critical regulatory requirement to ensure the safety and efficacy of the final drug product. Therefore, a reliable and robust analytical method for the quantification of this specific impurity is essential for in-process control and final product release.

This document provides a comprehensive guide to a fully validated, stability-indicating HPLC method designed for the specific and sensitive detection of Tenofovir Dibenzyloxy Isopropyl Carbamate. The narrative explains the causal logic behind the selection of chromatographic parameters and provides detailed, self-validating protocols for method implementation and validation as per ICH guidelines.[12][13]

Experimental

Chemicals and Reagents
  • Reference Standard: Tenofovir Dibenzyloxy Isopropyl Carbamate (Purity >99%), sourced from a certified supplier.

  • Acetonitrile: HPLC Grade.

  • Potassium Dihydrogen Phosphate (KH₂PO₄): Analytical Reagent Grade.

  • Orthophosphoric Acid (H₃PO₄): Analytical Reagent Grade.

  • Water: HPLC Grade or Milli-Q equivalent.

  • Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂): Analytical Reagent Grade for forced degradation studies.

Instrumentation

An HPLC system equipped with a quaternary pump, auto-sampler, column thermostat, and a photodiode array (PDA) or UV-Vis detector was used. Data acquisition and processing were performed using appropriate chromatography software.

Chromatographic Conditions

The final optimized chromatographic conditions are summarized in the table below.

ParameterCondition
Column Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase Acetonitrile : 20 mM KH₂PO₄ Buffer (pH 3.5 adjusted with H₃PO₄) (60:40, v/v)
Flow Rate 1.0 mL/min
Detection UV at 261 nm
Injection Volume 20 µL
Column Temperature 30°C
Run Time 10 minutes
Preparation of Solutions
  • Buffer Preparation (20 mM KH₂PO₄, pH 3.5): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.5 using dilute orthophosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase Preparation: Mix the prepared buffer and acetonitrile in a 40:60 ratio. Degas the solution by sonication for 15 minutes before use.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Tenofovir Dibenzyloxy Isopropyl Carbamate reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to the mark with the mobile phase.

  • Working Standard Solution (100 µg/mL): Dilute 5 mL of the stock solution to 50 mL with the mobile phase. This solution is used for system suitability and routine analysis.

Method Development and Optimization

The primary objective was to develop a simple, isocratic RP-HPLC method that provides a symmetric peak for the analyte with a reasonable retention time, free from interference.

  • Causality of Column and Mobile Phase Selection: Tenofovir Dibenzyloxy Isopropyl Carbamate possesses both polar (purine ring) and non-polar (dibenzyloxy, isopropyl) moieties. A C18 column was selected as the stationary phase due to its proven efficacy in retaining and separating compounds of such mixed polarity.[14][15][16] An acidic mobile phase (pH 3.5) was chosen to suppress the ionization of the phosphonate group, thereby ensuring a sharp, symmetrical peak shape and stable retention. Acetonitrile was selected as the organic modifier for its strong elution strength and low UV cutoff.

  • Wavelength Optimization: The standard solution was scanned using a PDA detector. The maximum absorbance (λmax) was observed at 261 nm, which is consistent with the purine chromophore present in Tenofovir and its derivatives.[16][17][18] This wavelength was chosen for detection to ensure maximum sensitivity.

  • Optimization of Composition: Various ratios of acetonitrile and buffer were tested. A 60:40 (v/v) ratio of acetonitrile to buffer provided the best balance, resulting in a well-resolved peak at a retention time of approximately 5.8 minutes, with excellent peak symmetry (Tailing Factor ≈ 1.1).

G cluster_Dev Method Development cluster_Val Method Validation (ICH Q2) A Analyte Characterization (Polarity, UV Absorbance) B Select Column (C18 chosen for mixed polarity) A->B C Select Wavelength (PDA Scan -> 261 nm) A->C D Optimize Mobile Phase (ACN:Buffer Ratio & pH) B->D C->D E Finalize Method (Flow Rate, Temp.) D->E F System Suitability E->F Optimized Method G Specificity (Forced Degradation) H Linearity & Range G->H I Accuracy & Precision H->I J LOD & LOQ I->J K Robustness J->K

Caption: HPLC Method Development and Validation Workflow.

Method Validation Protocols

The developed method was validated according to ICH Q2(R2) guidelines.[4]

System Suitability
  • Protocol: Inject the working standard solution (100 µg/mL) six times.

  • Acceptance Criteria:

    • Relative Standard Deviation (%RSD) of the peak area must be ≤ 2.0%.

    • Tailing factor must be ≤ 2.0.

    • Theoretical plates must be > 2000.

Specificity (Forced Degradation)
  • Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of its degradation products, proving its stability-indicating nature.[14][17]

  • Protocol: Subject a 100 µg/mL solution of the analyte to the following stress conditions:

    • Acid Hydrolysis: Mix with an equal volume of 0.1 M HCl and heat at 80°C for 2 hours. Neutralize before injection.

    • Base Hydrolysis: Mix with an equal volume of 0.1 M NaOH and heat at 80°C for 2 hours. Neutralize before injection.

    • Oxidative Degradation: Mix with an equal volume of 3% H₂O₂ and keep at room temperature for 4 hours.

    • Thermal Degradation: Expose the solid drug to 105°C for 24 hours, then prepare the solution.

    • Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

  • Analysis: Analyze all samples alongside an unstressed control. Evaluate peak purity using a PDA detector.

Linearity
  • Protocol: Prepare a series of at least five concentrations of the analyte from the stock solution, ranging from 20 to 120 µg/mL. Inject each concentration in triplicate.

  • Analysis: Construct a calibration curve by plotting the mean peak area versus concentration. Perform linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) must be ≥ 0.999.

Accuracy (% Recovery)
  • Protocol: Perform a spike-recovery study by adding known amounts of the analyte stock solution to a blank solution at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration). Prepare each level in triplicate.

  • Analysis: Calculate the percentage recovery for each sample.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision
  • Protocol for Repeatability (Intra-day): Analyze six replicate preparations of the working standard solution (100 µg/mL) on the same day.

  • Protocol for Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or on a different instrument.

  • Acceptance Criteria: The %RSD for both repeatability and intermediate precision must be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • Protocol: Determine LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve.

    • LOD = 3.3 × (σ / S)

    • LOQ = 10 × (σ / S)

    • Where σ = standard deviation of the y-intercept of the regression line, and S = slope of the calibration curve.

  • Verification: The LOQ concentration should be prepared and injected to confirm that it meets accuracy and precision requirements.

Robustness
  • Protocol: Deliberately introduce small variations to the method parameters and assess the impact on system suitability results.

    • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

    • Mobile Phase pH: ± 0.2 units (pH 3.3 and 3.7).

    • Column Temperature: ± 5°C (25°C and 35°C).

  • Acceptance Criteria: The system suitability parameters (tailing factor, theoretical plates, %RSD) must remain within the established limits for all tested variations.

Results and Discussion

The validation results confirmed that the analytical method is fit for its intended purpose. All parameters met the predefined acceptance criteria.

Table 1: Summary of System Suitability and Linearity Results

ParameterResultAcceptance Criteria
Retention Time (RT) ~5.8 minN/A
%RSD of Peak Area (n=6) 0.45%≤ 2.0%
Tailing Factor 1.12≤ 2.0
Theoretical Plates 6800> 2000
Linearity Range 20 - 120 µg/mLN/A
Correlation Coefficient (r²) 0.9995≥ 0.999
Regression Equation y = 45872x + 1254N/A

Specificity: The forced degradation studies showed significant degradation under acidic, basic, and oxidative conditions. In all cases, the degradation product peaks were well-resolved from the main analyte peak (Resolution > 2.0), and the peak purity analysis confirmed no co-elution. This demonstrates the method's stability-indicating power.

Table 2: Summary of Accuracy and Precision Results

ParameterLevelResult (%RSD or % Recovery)Acceptance Criteria
Accuracy (% Recovery) 80%99.5%98.0% - 102.0%
100%100.8%
120%101.2%
Precision (%RSD) Intra-day (n=6)0.68%≤ 2.0%
Inter-day (n=6)0.95%≤ 2.0%

LOD, LOQ, and Robustness: The LOD and LOQ were calculated to be 0.15 µg/mL and 0.45 µg/mL, respectively, indicating high sensitivity. The method proved to be robust, as minor changes in the chromatographic parameters did not significantly affect the results or system suitability.

G cluster_Assay Assay Characteristics cluster_Impurity Impurity Test Characteristics Validation {ICH Validation Parameters|The foundation of a reliable analytical method} Accuracy Accuracy Closeness to True Value Method: % Recovery Validation->Accuracy Precision Precision Agreement of Results Method: Repeatability Intermediate Precision Validation->Precision Specificity Specificity Discrimination Power Method: Forced Degradation Validation->Specificity Linearity Linearity & Range Proportionality Method: Calibration Curve Validation->Linearity Robustness Robustness Resistance to Change Method: Parameter Variation Validation->Robustness LOD LOD Detection Limit Specificity->LOD LOQ LOQ Quantitation Limit Specificity->LOQ

Caption: Interrelationship of ICH Validation Parameters.

Conclusion

A simple, rapid, and reliable stability-indicating RP-HPLC method for the determination of Tenofovir Dibenzyloxy Isopropyl Carbamate has been successfully developed and validated. The method adheres to the stringent requirements of the ICH Q2(R2) guidelines, demonstrating excellent performance in terms of specificity, linearity, accuracy, precision, and robustness. This application note provides a complete protocol that can be readily implemented in quality control laboratories for the analysis of this critical process-related impurity in the manufacturing of Tenofovir prodrugs.

References

  • Benchchem. (n.d.). Tenofovir Prodrugs (Tenofovir Disoproxil Fumarate & Tenofovir Alafenamide) Stability and Degradation. Benchchem Technical Support Center.
  • Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

  • PubMed. (n.d.). [Separation and detection of seven carbamate pesticides in biological samples by solid phase extraction and high performance liquid chromatography]. [Link]

  • Oxford Academic. (n.d.). High-Performance Liquid Chromatography of Carbamate Pesticides. Journal of Chromatographic Science. [Link]

  • Pharmaceutical and Analytical Acta. (2020, November 16). Method Development and Validation of Stability Indicating HPLC Assay for the Determination of Tenofovir Alafenamide Fumarate in Tablet Formulation. [Link]

  • Research Journal of Pharmacy and Technology. (2011, August 1). Validated RP-HPLC Method Development for Estimation of Tenofovir Disoproxil Fumarate from Plasma. [Link]

  • Kyushu University. (2004, July 15). Simultaneous determination of carbamate pesticides in human serum and urine by automatic reversed-phase HPLC combined with on-line column enrichment. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2017, May 1). A NOVEL STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF TENOFOVIR DISOPROXIL FUMARATE AND EMTRICITABINE IN BULK AND PHARMACEUTICAL FORMULATIONS. [Link]

  • Der Pharma Chemica. (n.d.). Stability indicating RP-HPLC method development and validation of Tenofovir in Bulk and Pharmaceutical formulation. [Link]

  • Bioscience Biotechnology Research Communications. (n.d.). Recent Advances in Analytical Method Development and Validation Techniques for Anti-HIV Pharmaceuticals of Tenofovir. [Link]

  • PMC. (n.d.). Sensitive and Rapid HPLC Quantification of Tenofovir from Hyaluronic Acid-Based Nanomedicine. [Link]

  • Agilent. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1. [Link]

  • ResearchGate. (n.d.). Determination of carbamate insecticide in soil by SPE reversed-phase high-performance liquid chromatography (RP-HPLC). [Link]

  • World Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Development and Validation of RP-HPLC Method for the Simultaneous Estimation of Tenofovir Alafenamide and Emtricitabine in Bulk. [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • IJCRT.org. (2024, August 8). NEW HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF TENOFOVIR IN MARKETED PREPARATIONS. [Link]

  • Slideshare. (n.d.). Ich guidelines for validation final. [Link]

  • PMC. (n.d.). Stability-Indicating HPLC Method for the Simultaneous Determination of HIV Tablet Containing Emtricitabine, Tenofovir Disoproxil Fumarate, and Rilpivirine Hydrochloride in Pharmaceutical Dosage Forms. [Link]

  • PMC. (n.d.). RP-HPLC method for simultaneous estimation of tenofovir disoproxil fumarate, lamivudine, and efavirenz in combined tablet dosage form. [Link]

  • Pharmaffiliates. (n.d.). Tenofovir-impurities. [Link]

  • IJCPS. (n.d.). International Journal of Chemical and Pharmaceutical Sciences. [Link]

  • ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

  • Research Journal of Pharmacy and Technology. (n.d.). RP-HPLC Method Development and Validation for Simultaneous Estimation of Tenofovir Disoproxil Fumarate and Emtricitabine in Pharmaceutical Dosage Form. [Link]

  • Asian Journal of Organic & Medicinal Chemistry. (n.d.). A Novel Stability Indicating RP-HPLC Method Development and Validation for Simultaneous Estimation of Bictegravir, Emtricitabine and Tenofovir in Pure and Fixed Dose Combination. [Link]

  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • Pharmaffiliates. (n.d.). CAS No : 1391052-09-7 | Product Name : Tenofovir Dibenzyloxy Isopropyl Carbamate. [Link]

  • Acta Scientific. (2024, January 31). Analytical Methods for the Quantification of Tenofovir - A Review. [Link]

  • PubChem - NIH. (n.d.). Tenofovir. [Link]

  • Google Patents. (n.d.).
  • Wikipedia. (n.d.). Tenofovir disoproxil. [Link]

Sources

Application

Solid-phase extraction techniques for Tenofovir Dibenzyloxy Isopropyl Carbamate from plasma

Application Note: High-Selectivity Solid-Phase Extraction (SPE) of Tenofovir Dibenzyloxy Isopropyl Carbamate from Plasma Part 1: Introduction & Strategic Analysis 1.1 The Analytical Challenge Tenofovir Dibenzyloxy Isopro...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Selectivity Solid-Phase Extraction (SPE) of Tenofovir Dibenzyloxy Isopropyl Carbamate from Plasma

Part 1: Introduction & Strategic Analysis

1.1 The Analytical Challenge Tenofovir Dibenzyloxy Isopropyl Carbamate (Structure: isopropyl (R)-(9-(2-((bis(benzyloxy)phosphoryl)methoxy)propyl)-9H-purin-6-yl)carbamate) represents a distinct class of Tenofovir prodrugs/intermediates.[1] Unlike the clinically common Tenofovir Disoproxil Fumarate (TDF) or Tenofovir Alafenamide (TAF), this molecule features two benzyl protecting groups on the phosphonate and an isopropyl carbamate on the purine amine.

This unique chemistry presents three specific bioanalytical challenges that this protocol addresses:

  • Extreme Lipophilicity: The bis-benzyl and isopropyl carbamate moieties significantly increase the LogP compared to the parent drug (Tenofovir).[1] Standard protein precipitation (PPT) often fails to remove co-eluting phospholipids that share this lipophilicity, leading to significant matrix effects in LC-MS/MS.[1]

  • Plasma Stability (Esterase Lability): The carbamate and benzyl phosphoester linkages are susceptible to plasma esterases and phosphatases.[1] Without immediate stabilization, the analyte degrades into mono-benzyl derivatives or the parent Tenofovir, compromising quantitation accuracy.[1]

  • Basic Functionality: Despite the modifications, the adenine ring retains a pKa of approximately 4.2, allowing for protonation under acidic conditions.[1]

1.2 The Solution: Mixed-Mode Cation Exchange (MCX) While generic Reversed-Phase (HLB/C18) extraction is possible, it is suboptimal because the analyte's high hydrophobicity causes it to co-elute with plasma lipids.[1]

We recommend a Mixed-Mode Strong Cation Exchange (MCX) mechanism. [1]

  • Why? By acidifying the plasma, we protonate the purine ring (

    
     position), creating a positive charge.[1] This allows the analyte to bind to the sorbent via both hydrophobic interactions (benzyl groups) and ionic exchange.
    
  • The Advantage: This dual-retention mechanism allows for a 100% organic wash step (e.g., Methanol) while the analyte remains locked by charge.[1] This rigorous wash removes neutral phospholipids and hydrophobic proteins that would otherwise suppress the MS signal.

Part 2: Experimental Protocol

Materials & Reagents
  • SPE Cartridge: Waters Oasis MCX (30 mg, 1 cc) or Phenomenex Strata-X-C (33 µm Polymeric Strong Cation).[1]

  • Sample Matrix: Human Plasma (K2EDTA or Sodium Fluoride/Potassium Oxalate).[1]

  • Stabilizer: 5% Formic Acid (aq).[1]

  • Elution Solvent: 5% Ammonium Hydroxide (

    
    ) in Acetonitrile (ACN).
    
Sample Preparation (The "Cold & Acidic" Rule)

Causality: Immediate acidification inhibits esterase activity and ensures the analyte is positively charged for the MCX mechanism.

  • Thaw: Thaw plasma samples in an ice bath (

    
    ). Do not use a water bath.[1]
    
  • Aliquot: Transfer

    
     of plasma to a clean microcentrifuge tube.
    
  • Internal Standard: Add

    
     of stable-isotope labeled IS (e.g., Tenofovir-d6 protected analog). Vortex 10s.
    
  • Acidification/Dilution: Add

    
     of 2% Formic Acid in Water .
    
    • Note: This lowers pH to ~2.5, ensuring the adenine ring is protonated (

      
      ) and disrupts protein binding.[1]
      
  • Centrifugation: Centrifuge at

    
     for 5 minutes to pellet any precipitated particulates (optional, but recommended to prevent cartridge clogging).
    
Solid-Phase Extraction Workflow (MCX)
StepSolvent / ActionMechanistic Rationale
1. Condition 1.0 mL MethanolActivates polymeric sorbent ligands.
2.[1] Equilibrate 1.0 mL Water + 2% Formic AcidCreates acidic environment to match sample pH.[1]
3. Load Load Pre-treated SampleAnalyte binds via hydrophobic (benzyls) and ionic (amine) interactions.[1]
4. Wash 1 1.0 mL 2% Formic Acid (aq)Removes salts, proteins, and hydrophilic interferences.
5.[1] Wash 2 1.0 mL 100% Methanol CRITICAL: Removes hydrophobic phospholipids and neutral lipids.[1] The analyte remains bound by ionic charge.[1]
6. Elute 2 x 400 µL 5%

in ACN
High pH neutralizes the analyte (breaking ionic bond); ACN disrupts hydrophobic bond.[1]
7. Post-Tx Evaporate to dryness (

,

stream). Reconstitute in 100 µL Mobile Phase.
Concentration step for sensitivity.[1]

Part 3: Visualization of Logic & Stability

Figure 1: MCX Extraction Logic for Lipophilic Tenofovir Prodrugs

Caption: Dual-retention mechanism allows aggressive organic washing to remove matrix lipids while retaining the analyte.[1]

SPE_Workflow cluster_retention Dual Retention Mechanism Sample Plasma Sample (Contains Analyte + Lipids) Acidify Acidification (pH < 3) Protonates Adenine Ring Sample->Acidify Load Load on MCX Cartridge (Mixed-Mode Cation Exchange) Acidify->Load Retention Analyte Bound via: 1. Hydrophobic (Benzyls) 2. Ionic (Protonated Amine) Load->Retention Wash1 Aqueous Wash Removes Salts/Proteins Retention->Wash1 Wash2 100% Methanol Wash CRITICAL: Elutes Neutral Lipids Analyte stays bound by Charge Wash1->Wash2 Elute Elution (5% NH4OH in ACN) Breaks Ionic Bond -> Releases Analyte Wash2->Elute Analyte Retained Waste Waste Wash2->Waste Lipids/Phospholipids LCMS LC-MS/MS Analysis (Clean Baseline) Elute->LCMS

Figure 2: Stability & Degradation Pathways

Caption: The isopropyl carbamate and benzyl esters are liable to hydrolysis; acidification prevents this cascade.

Degradation Target Tenofovir Dibenzyloxy Isopropyl Carbamate (Lipophilic/Protected) Intermediate Mono-Benzyl Intermediate Target->Intermediate Esterase/Phosphatase (Plasma pH 7.4) TFV Tenofovir (PMPA) (Polar/Hydrophilic) Intermediate->TFV Hydrolysis Inhibition Inhibited by: 1. Cold (4°C) 2. Acid (pH < 3) Inhibition->Target

[1]

Part 4: Validation & Troubleshooting

Quantitative Performance Metrics (Expected)
ParameterAcceptance CriteriaTroubleshooting if Failed
Recovery > 85%If low: Ensure elution solvent is fresh (NH4OH is volatile). Ensure sample was acidified enough to bind during load.[1]
Matrix Effect 90-110%If suppression occurs: Increase Wash 2 volume or switch to 100% ACN for Wash 2 (check analyte breakthrough first).[1]
Process Stability < 5% loss over 4hKeep samples at 4°C. Use amber vials if photosensitive (benzyl groups can be).[1]
Chromatography Conditions (LC-MS/MS)

To complement the SPE, use a gradient that handles the high lipophilicity of the "Dibenzyloxy" groups.[1]

  • Column: C18 High Strength Silica (e.g., Waters HSS T3),

    
     mm, 1.8 µm.[1]
    
  • Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0.0 min: 5% B[1]

    • 0.5 min: 5% B[1]

    • 3.0 min: 95% B (The analyte will elute late due to benzyl groups)[1]

    • 4.0 min: 95% B[1]

    • 4.1 min: 5% B[1]

References

  • Chemical Identity & Structure

    • Tenofovir Dibenzyloxy Isopropyl Carbamate (CAS 1391052-09-7).[1][3] Sigma-Aldrich / Merck.[1]

    • (Verified CAS Source).[1]

  • Tenofovir Prodrug Stability & Metabolism

    • Improved pharmacokinetics of tenofovir ester prodrugs strengthened the inhibition of HBV replication.[1] Frontiers in Pharmacology, 2022.[1]

  • SPE Methodologies for Nucleotide Analogs

    • Rapid and Specific Liquid Chromatographic Tandem Mass Spectrometric Determination of Tenofovir in Human Plasma.
    • [1]

  • General SPE Principles for Basic Lipophilic Drugs

    • Oasis MCX Method Development Guide. Waters Corporation.[1]

    • [1]

Sources

Method

Application Note: LC-MS/MS Quantification of Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC)

Executive Summary & Scientific Context Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC) is a critical synthetic intermediate and potential process impurity in the manufacturing of Tenofovir Disoproxil Fumarate (TDF) and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC) is a critical synthetic intermediate and potential process impurity in the manufacturing of Tenofovir Disoproxil Fumarate (TDF) and related prodrugs. Chemically, it represents a protected form of Tenofovir where the phosphonate moieties are masked by benzyl groups and the adenine base or phosphonate side chains may interact with isopropyl carbamate functionalities.

Accurate quantification of TDIC is essential for two reasons:

  • CMC (Chemistry, Manufacturing, and Controls): To ensure final drug substance purity and monitor reaction completion during TDF synthesis.

  • Pharmacokinetics (PK): To evaluate the stability of novel prodrug designs where benzyl/carbamate masking is used to enhance lipophilicity and cellular permeation.

This protocol details a robust LC-MS/MS methodology.[1][2][3][4] Unlike standard Tenofovir methods which focus on the polar parent drug, TDIC is significantly more lipophilic (LogP > 3.5 est.) due to the benzyl and isopropyl masking groups. Consequently, this method utilizes a reverse-phase gradient optimized for hydrophobic retention, distinct from the HILIC or low-organic methods used for Tenofovir free acid.

Analytical Strategy & Mechanism

Physicochemical Considerations
  • Molecular Formula: C₂₇H₃₂N₅O₆P

  • Molecular Weight: 553.55 g/mol [5][6]

  • Monoisotopic Mass: 553.21

  • Polarity: Hydrophobic (requires high % organic mobile phase for elution).

  • Ionization: Positive Mode Electrospray Ionization (ESI+). The molecule contains basic nitrogen atoms in the adenine ring and the carbamate linker, making it readily protonatable [M+H]⁺.

Critical Method Parameters (CMP)

The separation strategy relies on a C18 stationary phase.[3] However, because TDIC contains benzyl esters, it is susceptible to in-source fragmentation if ionization energies are too high. The method below balances ionization efficiency with molecular stability.

Experimental Protocol

Instrumentation
  • LC System: UHPLC (e.g., Agilent 1290 Infinity II or Waters ACQUITY UPLC).

  • MS System: Triple Quadrupole MS (e.g., SCIEX Triple Quad 6500+ or Thermo Altis).

  • Column: Phenomenex Kinetex C18 (2.1 x 50 mm, 1.7 µm) or equivalent (Waters BEH C18).

Mobile Phase Preparation
  • Mobile Phase A (MPA): 5 mM Ammonium Formate in Water + 0.1% Formic Acid.

    • Why: Ammonium formate buffers the pH to ensure reproducible ionization of the carbamate/adenine moiety.

  • Mobile Phase B (MPB): Acetonitrile (LC-MS Grade) + 0.1% Formic Acid.[3]

    • Why: Acetonitrile provides sharper peak shapes for aromatic compounds (benzyl groups) compared to Methanol.

Chromatographic Gradient
  • Flow Rate: 0.4 mL/min

  • Column Temp: 40°C

  • Injection Volume: 2-5 µL

Time (min)% MPBEventMechanism
0.0010InitialTrap polar matrix components; focus analyte.
0.5010HoldEnsure stable baseline.
3.5095RampElute lipophilic TDIC (Expected RT ~2.8 - 3.2 min).
4.5095WashRemove highly hydrophobic phospholipids/impurities.
4.6010Re-equilibratePrepare for next injection.
6.0010StopEnd of run.
Mass Spectrometry Parameters (ESI+)
  • Source Temperature (TEM): 450°C (Lower than typical TDF methods to prevent thermal degradation of carbamate).

  • Ion Spray Voltage (IS): 4500 V

  • Curtain Gas (CUR): 30 psi

  • Collision Gas (CAD): Medium

MRM Transitions (Method Development Guide)

Since TDIC is a specific intermediate, exact transitions must be empirically verified. However, based on the structural fragmentation logic of Tenofovir derivatives [1], the following transitions are the theoretical standards for validation:

AnalytePrecursor (m/z)Product (m/z)TypeCollision Energy (V)Structural Logic
TDIC 554.2 288.1 Quantifier25 - 35Loss of protecting groups (Benzyl/Carbamate) to Tenofovir core.
TDIC 554.2 176.1 Qualifier35 - 45Adenine-linker fragment (High specificity).
TDIC 554.2 91.1 Qualifier40 - 50Tropylium ion (Benzyl group characteristic).
IS (TDF-d6) 526.2 294.1 Internal Std30Use TDF-d6 if specific TDIC-d6 is unavailable.

Sample Preparation Workflows

Workflow A: API Impurity Profiling (High Concentration)
  • Weighing: Accurately weigh 10 mg of Tenofovir API/Intermediate.

  • Dissolution: Dissolve in 10 mL of Diluent (50:50 Water:Acetonitrile).

  • Dilution: Perform serial dilution to reach approx. 100 ng/mL (within linear range).

  • Filtration: Filter through 0.2 µm PTFE filter.

  • Analysis: Inject directly.

Workflow B: Biological Matrix (Plasma/Serum)[2][3][5]
  • Aliquot: Transfer 50 µL of plasma to a chemically resistant plate.

  • Precipitation: Add 200 µL of Acetonitrile containing Internal Standard (IS).

  • Vortex/Centrifuge: Vortex for 2 mins; Centrifuge at 4000 rpm for 10 mins.

  • Supernatant Transfer: Transfer 100 µL of supernatant to a fresh plate.

  • Dilution: Add 100 µL of Water (to match initial MP composition).

  • Analysis: Inject.

Visualizations

Analytical Logic & Workflow

The following diagram illustrates the decision matrix for quantifying TDIC, distinguishing between process impurity analysis and biological quantification.

TDIC_Workflow Start Sample Input Decision Matrix Type? Start->Decision API API / Synthesis Intermediate Decision->API Chemical Bio Plasma / Serum Decision->Bio Biological Dilution Dilution (50:50 ACN:H2O) API->Dilution Filter 0.2µm PTFE Filtration Dilution->Filter LC UHPLC Separation (C18, Gradient) Filter->LC PPT Protein Precipitation (ACN) Bio->PPT Centrifuge Centrifuge & Supernatant PPT->Centrifuge Centrifuge->LC MS MS/MS Detection (MRM: 554.2 -> 288.1) LC->MS Data Quantification & Reporting MS->Data

Caption: Figure 1: Dual-stream workflow for TDIC quantification in chemical vs. biological matrices.

Fragmentation Pathway (Theoretical)

Understanding the fragmentation is vital for troubleshooting interference.

Fragmentation Parent TDIC Precursor [M+H]+ m/z 554.2 Frag1 Tenofovir Core (Loss of Benzyl/Carbamate) m/z 288.1 Parent->Frag1 Primary Quantifier (Collision: 30V) Frag2 Adenine-Linker (Specific Base Fragment) m/z 176.1 Parent->Frag2 Qualifier 1 (Collision: 40V) Frag3 Tropylium Ion (Benzyl Group) m/z 91.1 Parent->Frag3 Qualifier 2 (Collision: 45V)

Caption: Figure 2: Predicted ESI+ fragmentation pathway for Tenofovir Dibenzyloxy Isopropyl Carbamate.

Validation & Quality Control (Self-Validating System)

To ensure the trustworthiness of the data, the following acceptance criteria must be met for every batch:

  • System Suitability:

    • Retention Time %CV < 2.0% for 6 replicate injections of Standard.

    • Peak Asymmetry: 0.8 – 1.2.

  • Linearity:

    • R² > 0.995 over the range of 1 ng/mL to 1000 ng/mL.

    • Weighting factor: 1/x².[3]

  • Carryover Check:

    • Inject a blank immediately after the highest standard (ULOQ). The analyte peak area in the blank must be < 20% of the LLOQ area.

Troubleshooting Guide
  • Issue: Low Sensitivity.

    • Cause: Ion suppression from phospholipids (if plasma) or source saturation.

    • Fix: Increase the divert valve waste time (0-1.5 min) or dilute the sample further.

  • Issue: Peak Tailing.

    • Cause: Interaction with silanols on the column.

    • Fix: Ensure fresh Ammonium Formate buffer is used; consider a "Charged Surface Hybrid" (CSH) C18 column.

References

  • Gilead Sciences, Inc. (2023). Tenofovir Disoproxil Fumarate Product Monograph. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for Tenofovir Disoproxil. Retrieved from [Link]

  • Bhavsar, D. S., et al. (2012). RP-HPLC method for simultaneous estimation of tenofovir disoproxil fumarate. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation. Retrieved from [Link]

  • Pharmaffiliates. (2023). Tenofovir Dibenzyloxy Isopropyl Carbamate Product Details. Retrieved from [Link]

Sources

Application

Application Notes &amp; Protocols: Scalable Manufacturing of Key Intermediates for Tenofovir Prodrugs

Abstract Tenofovir is a cornerstone of antiviral therapy, particularly for HIV/AIDS and Hepatitis B. Its efficacy in oral administration is dependent on its formulation as a prodrug, most notably Tenofovir Disoproxil Fum...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Tenofovir is a cornerstone of antiviral therapy, particularly for HIV/AIDS and Hepatitis B. Its efficacy in oral administration is dependent on its formulation as a prodrug, most notably Tenofovir Disoproxil Fumarate (TDF). The commercial viability and accessibility of this critical medicine are directly linked to the efficiency and scalability of its manufacturing process. This document provides a detailed technical guide on the scalable synthesis of the pivotal intermediates required for the production of Tenofovir Disoproxil. We will elucidate the dominant, industrially-proven synthetic pathways, focusing on the preparation of (R)-9-(2-hydroxypropyl)adenine (HPA) and Tenofovir (PMPA), followed by the final esterification step. This guide explains the causal chemistry behind process choices, details step-by-step protocols, and discusses critical process optimizations that have enabled robust, large-scale manufacturing.

Overview of the Dominant Industrial Synthesis Strategy for Tenofovir Disoproxil Fumarate (TDF)

The manufacturing of TDF is a multi-stage process that has been significantly optimized to improve yield and reduce costs. The first-generation synthesis, originally yielding around 13%, has been improved to achieve yields of 24% and higher through strategic process refinements.[1][2][3] The overall transformation begins with readily available commodity chemicals and proceeds through three critical stages, as outlined below.

The process is designed to build the molecule sequentially: first, establishing the correct stereochemistry and attaching the purine base; second, adding the phosphonate side chain; and third, converting the phosphonic acid into the bioavailable bis(isopropyloxycarbonyloxymethyl) ester prodrug, commonly known as the bis(POC) ester.[4][5]

TDF_Manufacturing_Workflow cluster_stage1 Stage 1: Chiral Side-Chain Installation cluster_stage2 Stage 2: Phosphonate Coupling & Hydrolysis (Telescoped) cluster_stage3 Stage 3: Prodrug Formation & Salification Adenine Adenine HPA (R)-9-(2-Hydroxypropyl)adenine (HPA) Adenine->HPA Alkylation PropyleneCarbonate (R)-Propylene Carbonate PropyleneCarbonate->HPA Alkylation PMPA_ester Diethyl PMPA Intermediate HPA->PMPA_ester Alkylation HPA->PMPA_ester DESMP Diethyl p-toluenesulfonyloxymethyl- phosphonate (DESMP) PMPA Tenofovir (PMPA) PMPA_ester->PMPA Hydrolysis TD_base Tenofovir Disoproxil (TD) Base PMPA->TD_base Esterification PMPA->TD_base CMIC Chloromethyl Isopropyl Carbonate (CMIC) TDF Tenofovir Disoproxil Fumarate (TDF) TD_base->TDF Salt Formation FumaricAcid Fumaric Acid FumaricAcid->TDF Salt Formation

Figure 1: High-level overview of the three-stage manufacturing process for Tenofovir Disoproxil Fumarate (TDF).

Synthesis of Intermediate I: (R)-9-(2-Hydroxypropyl)adenine (HPA)

The synthesis of HPA establishes the critical stereocenter of the final drug. This step involves the alkylation of adenine with a chiral synthon, (R)-propylene carbonate.[1][2] While seemingly straightforward, this reaction presents a significant challenge in controlling regioselectivity.

2.1. Principle and Rationale

Adenine possesses two nucleophilic nitrogen atoms (N7 and N9) that can be alkylated. The desired product is the N9-alkylated isomer, but a significant amount of the N7-alkylated regioisomer is typically formed as a major impurity.[1][2] The reaction is performed in a polar aprotic solvent like Dimethylformamide (DMF) to solubilize the adenine and promote the SN2 reaction. A base, such as sodium hydroxide, is used to deprotonate the adenine, enhancing its nucleophilicity.[6]

Process optimization has focused on maximizing the N9:N7 ratio and developing efficient purification strategies to isolate the desired HPA in high purity. Crystallization by adding a 1:1 mixture of methanol and isopropanol as an anti-solvent has proven effective at rejecting the unwanted regioisomer.[1]

HPA_Synthesis cluster_products Reaction Products reagents Adenine + (R)-Propylene Carbonate conditions Reaction Conditions Solvent: DMF Base: NaOH Temp: ~120 °C reagents->conditions HPA Desired Product (R)-9-(2-Hydroxypropyl)adenine (HPA) conditions->HPA N9 Alkylation (Major Pathway) isomer Key Impurity (R)-7-(2-Hydroxypropyl)adenine conditions->isomer N7 Alkylation (Side Reaction) purification Purification Crystallization from DMF with MeOH/i-PrOH anti-solvent HPA->purification isomer->purification final_product final_product purification->final_product

Figure 2: Workflow for HPA synthesis, highlighting the critical regioselectivity challenge.

2.2. Detailed Experimental Protocol

  • Reaction Setup: Charge a suitable reactor with adenine (1.0 equiv.) and Dimethylformamide (DMF).

  • Base Addition: Add sodium hydroxide (catalytic amount) to the suspension.[6]

  • Reagent Addition: Heat the mixture to 120-130 °C and add (R)-propylene carbonate (approx. 1.3 equiv.) dropwise.[1][6]

  • Reaction Monitoring: Maintain the reaction at temperature and monitor for completion by HPLC until the adenine is consumed.

  • Workup and Isolation:

    • Cool the reaction mixture.

    • Add a 1:1 mixture of Methanol/Isopropanol (MeOH/i-PrOH) as an anti-solvent to induce precipitation of the desired product.[1]

    • Cool the resulting slurry to 0-5 °C and stir for several hours to maximize crystallization.

    • Filter the solid product and wash with cold MeOH/i-PrOH.

    • Dry the solid under vacuum at 60-65 °C to afford HPA as a white solid.

2.3. Process Data and Analytics

ParameterTypical ValueRationale / Comment
Yield 60-70%Yield is highly dependent on purification efficiency in removing the regioisomer.[1]
Purity (HPLC) > 97.5 area%Critical for downstream steps.[1]
Regioisomer Level < 2.0 area%The primary impurity that must be controlled.[1]
Analytical Method RP-HPLC with UV detection (e.g., at 260 nm)Standard method for monitoring reaction progress and final purity.[7][8]

Synthesis of Intermediate II: Tenofovir (PMPA)

The conversion of HPA to Tenofovir (PMPA) involves an O-alkylation followed by a deprotection (hydrolysis) step. For scalability, these two reactions are optimally "telescoped," meaning they are performed sequentially in the same reactor without isolating the intermediate product.[1] This approach is crucial because the intermediate, a diethylphosphonate ester, is water-soluble and difficult to crystallize, making isolation inefficient and costly.[1][9]

3.1. Principle and Rationale

The process begins with the O-alkylation of the secondary alcohol of HPA with an electrophilic phosphonate synthon, typically diethyl p-toluenesulfonyloxymethylphosphonate (DESMP). This reaction requires a strong, non-nucleophilic base. Magnesium tert-butoxide (Mg(OtBu)₂) has been identified as a highly effective base, providing excellent conversions (>90%).[3][10] However, it can be expensive and exhibit lot-to-lot variability.[9] Alternative bases like sodium tert-butoxide have also been optimized.[9]

Following the alkylation, the resulting diethyl phosphonate intermediate is hydrolyzed to the free phosphonic acid (PMPA). This is commonly achieved using reagents like bromotrimethylsilane (TMSBr) followed by an aqueous workup, or by using hydrobromic acid.[2][11]

PMPA_Telescoped_Synthesis cluster_reactor Single Reactor (Telescoped Process) HPA HPA Intermediate Alkylation Step 2a: O-Alkylation Base: Mg(OtBu)₂ Reagent: DESMP HPA->Alkylation PMPA_Ester Water-Soluble Diethyl PMPA (Not Isolated) Alkylation->PMPA_Ester Hydrolysis Step 2b: Hydrolysis Reagent: TMSBr or HBr PMPA_Ester->Hydrolysis PMPA Tenofovir (PMPA) Hydrolysis->PMPA Isolation Isolation & Purification (Aqueous workup, pH adjustment, crystallization) PMPA->Isolation

Figure 3: Conceptual diagram of the telescoped synthesis of PMPA from HPA in a single reactor.

3.2. Detailed Experimental Protocol

  • Alkylation (Step 2a):

    • Charge a reactor with HPA (1.0 equiv.) and a suitable polar aprotic solvent (e.g., N-Methylpyrrolidone, NMP).[12]

    • Add Magnesium tert-butoxide (Mg(OtBu)₂) (approx. 1.5 equiv.) and stir to form the alkoxide.[12]

    • At 70-75 °C, add a solution of DESMP (approx. 1.5 equiv.) dropwise.[12]

    • Maintain the temperature and monitor the reaction by HPLC until HPA is consumed.

  • Hydrolysis (Step 2b):

    • Cool the reaction mixture.

    • Add Trimethylsilyl bromide (TMSBr) dropwise at a controlled temperature (e.g., < 5 °C).[12]

    • Allow the mixture to warm and stir until the de-ethylation is complete as monitored by HPLC.

  • Workup and Isolation:

    • Carefully quench the reaction mixture by adding it to cold water.

    • Adjust the pH of the aqueous solution to initiate precipitation of PMPA (typically around pH 3).[12]

    • Cool the slurry, filter the solid product, wash with cold water and/or an organic solvent like acetone.

    • Dry the product under vacuum to yield Tenofovir (PMPA).

3.3. Process Data and Analytics

ParameterTypical ValueRationale / Comment
Telescoped Yield 55-65% (from HPA)A significant improvement over processes requiring isolation of the ester intermediate.[1]
Purity (HPLC) > 99.0%High purity is essential for the final esterification step.
Analytical Method RP-HPLC with UV detectionUsed to monitor both the alkylation and hydrolysis steps.[7]

Synthesis of the Tenofovir Disoproxil Moiety

This final synthetic stage converts the polar phosphonic acid, PMPA, into its lipophilic, orally bioavailable bis(POC) prodrug form. This involves a double esterification with chloromethyl isopropyl carbonate (CMIC).[2][6]

4.1. Principle and Rationale

The reaction is an alkylative esterification where the deprotonated phosphonic acid acts as a nucleophile. A tertiary amine base, such as triethylamine or diisopropylethylamine, is used to deprotonate the PMPA. To enhance the reaction rate and yield, a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) is often added. This catalyst helps shuttle the PMPA anion into the organic phase where it can react more efficiently with the CMIC. The reaction is typically run in a polar aprotic solvent like N-Methylpyrrolidone (NMP).[1]

4.2. Detailed Experimental Protocol

  • Azeotropic Drying: Charge a reactor with PMPA (1.0 equiv.), triethylamine (excess, e.g., 3-4 equiv.), and a non-polar solvent like toluene or cyclohexane. Heat to reflux with a Dean-Stark trap to remove residual water azeotropically.

  • Solvent Exchange: Distill off the non-polar solvent completely under vacuum.

  • Reaction:

    • Cool the residue and add NMP and tetrabutylammonium bromide (TBAB).

    • Heat the mixture to 50-60 °C.

    • Add chloromethyl isopropyl carbonate (CMIC) (excess, e.g., 3-4 equiv.) dropwise.

    • Maintain the reaction at 50-60 °C for 4-8 hours, monitoring by HPLC.

  • Isolation:

    • Cool the reaction mixture and dilute it with chilled water to precipitate the crude Tenofovir Disoproxil free base.

    • Filter the solid, wash thoroughly with water, and dry.

  • Salification (Optional but standard):

    • Dissolve the crude free base in a suitable solvent like isopropyl alcohol.

    • Add Fumaric Acid (1.0 equiv.) and heat to achieve dissolution.

    • Cool the solution to crystallize the TDF salt, filter, wash, and dry.

Note on Alternative Intermediates: The Role of "Dibenzyloxy" Moieties

While the diethyl phosphonate route is common, alternative strategies using benzyl protecting groups for the phosphonate moiety exist. A key intermediate in such a route would be (R)-9-[2-(bis(benzyloxy)phosphinylmethoxy)propyl]adenine .

  • Rationale: The primary advantage of using benzyl groups over ethyl groups is that they can be removed via catalytic hydrogenation (e.g., H₂/Pd-C). This deprotection method is exceptionally clean and often proceeds under mild conditions, avoiding the use of corrosive reagents like TMSBr or HBr. This can simplify the workup and purification process.

  • Scalability Consideration: The use of catalytic hydrogenation is common in large-scale pharmaceutical manufacturing. However, it requires specialized high-pressure reactor systems and careful handling of the flammable hydrogen gas and pyrophoric palladium catalyst. The overall cost-benefit compared to the TMSBr/HBr route must be evaluated for a specific manufacturing context.

Additionally, benzyloxycarbonyl (Cbz) groups can be used to protect the N⁶-amino group of adenine. This strategy can improve regioselectivity during the initial alkylation step but adds the complexity and cost of additional protection and deprotection steps, making it less common for the highly optimized, cost-sensitive manufacturing of TDF.

References

  • Frontiers. (n.d.). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects.
  • ACS Publications. (2010). Process Improvements for the Manufacture of Tenofovir Disoproxil Fumarate at Commercial Scale.
  • Semantic Scholar. (n.d.). An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines.
  • ChemRxiv. (n.d.). An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-Based HIV Medicines.
  • PubMed. (n.d.). Metabolism and pharmacokinetics of novel oral prodrugs of 9-[(R)-2-(phosphonomethoxy)propyl]adenine (PMPA) in dogs.
  • ResearchGate. (n.d.). An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines | Request PDF.
  • ResearchGate. (n.d.). Process Improvements for the Manufacture of Tenofovir Disoproxil Fumarate at Commercial Scale | Request PDF.
  • Google Patents. (n.d.). CN101870713A - Industrial production process for tenofovir disoproxil fumarate.
  • Ren, X. (2016). Preparation method of (R)-9-[2-(phosphonomethoxy) propyl] adenine.
  • ChemRxiv. (n.d.). An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines.
  • Worldofchemicals.com. (2016). An Improved Process for the Preparation of Tenofovir Disoproxil Fumarate.
  • Thieme Connect. (n.d.). Chiral Analysis of the Key Intermediates of Tenofovir Alafenamide Fumarate.
  • IntechOpen. (n.d.). Recent Advances in Analytical Method Development and Validation Techniques for Anti-HIV Pharmaceuticals of Tenofovir.
  • BenchChem. (n.d.). Tenofovir Prodrugs (Tenofovir Disoproxil Fumarate & Tenofovir Alafenamide) Stability and Degradation Technical Support Center.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Tenofovir Dibenzyloxy Isopropyl Carbamate

Current Status: Online Topic: Impurity Removal (Benzyl Series) Ticket ID: TFV-DB-ISO-001 Assigned Specialist: Senior Application Scientist[1] Executive Summary This guide addresses the purification of Tenofovir Dibenzylo...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Topic: Impurity Removal (Benzyl Series) Ticket ID: TFV-DB-ISO-001 Assigned Specialist: Senior Application Scientist[1]

Executive Summary

This guide addresses the purification of Tenofovir Dibenzyloxy Isopropyl Carbamate (a lipophilic intermediate often encountered during the synthesis of Tenofovir prodrugs). The core challenge identified is the removal of benzyl-based by-products (primarily Benzyl Alcohol, Benzyl Chloride, and Dibenzyl Ether) which possess high boiling points and similar solubility profiles to the target carbamate.

The following protocols prioritize crystallization thermodynamics and azeotropic distillation over standard chromatography, ensuring scalability and higher recovery yields.

Part 1: Diagnostic Hub (Impurity Profiling)[1]

Q: How do I distinguish between the different benzyl by-products interfering with my crystallization?

A: Visual inspection of the "oiling out" phenomenon and HPLC retention times are your primary indicators.

ImpurityOriginPhysical Symptom in WorkupHPLC Behavior (C18 Column)
Benzyl Alcohol (BnOH) Hydrolysis of benzyl esters or excess reagent.Causes product to remain as a "gum" or oil; prevents hardening of crystals.Elutes early (Polar).[1] UV active at 254 nm.
Benzyl Chloride (BnCl) Unreacted starting material.[1]Lachrymator (eye irritant).[1] distinct pungent odor.Elutes later (Non-polar).
Dibenzyl Ether Side reaction of Benzyl alkoxides.Inert oil. Very difficult to remove by washing.Elutes very late (Highly Non-polar).

Recommendation: Run a gradient HPLC method (Water/Acetonitrile with 0.1% TFA). If Benzyl Alcohol is >5%, do not attempt direct crystallization; proceed to Protocol A (Azeotropic Removal) .[1]

Part 2: Troubleshooting Protocols

Protocol A: Removing High Levels of Benzyl Alcohol

Issue: "I cannot crystallize the product; it remains a sticky oil. NMR shows >10% Benzyl Alcohol."[1]

The Science: Benzyl alcohol has a high boiling point (205°C) and cannot be removed by standard rotary evaporation without degrading the thermal-sensitive carbamate. It also acts as a "co-solvent," preventing the target molecule from forming a crystal lattice.[1]

Solution: The Water-Cyclohexane Azeotrope Benzyl alcohol forms a low-boiling azeotrope with water and cyclohexane, allowing removal at lower temperatures.

Step-by-Step Workflow:

  • Dissolution: Dissolve the crude oil in Ethyl Acetate (EtOAc) (5 volumes).

  • Aqueous Wash: Wash with water (3 x 2 volumes).[1] Note: Benzyl alcohol has partial water solubility (4 g/100 mL).[1] This bulk removal is crucial.

  • The Azeotrope:

    • Concentrate the organic layer to a thick oil.[2]

    • Add Cyclohexane (or Heptane) and Water (small amount, ~1 volume).[1]

    • Distill under vacuum at 40–45°C .

    • Mechanism:[1][3][4][5][6][7][8] The Water/Cyclohexane/Benzyl Alcohol ternary system depresses the boiling point, carrying the alcohol over into the trap.

  • Chase: Repeat the Cyclohexane addition and distillation 2 times.

  • Result: The residue should now be a semi-solid, ready for crystallization.

Protocol B: Crystallization & The "Oiling Out" Phenomenon

Issue: "When I add the anti-solvent, the mixture turns cloudy and separates into two liquid layers (oiling out) instead of precipitating a solid."

The Science: Oiling out occurs when the system enters the Liquid-Liquid Phase Separation (LLPS) region of the phase diagram before it hits the Metastable Zone Width (MSZW) for nucleation. This usually happens because the anti-solvent is added too fast or the temperature is too high.

Solution: Controlled Cooling with Seeding

Step-by-Step Workflow:

  • Solvent System: Use Ethyl Acetate (Solvent) and Isopropyl Ether (IPE) or Methyl tert-Butyl Ether (MTBE) (Anti-solvent) .[1]

    • Why: Citations indicate Tenofovir intermediates crystallize well from Ester/Ether systems [1, 2].

  • Dissolution: Dissolve the crude (treated via Protocol A) in Ethyl Acetate at 40–45°C (Minimum volume, approx 3-4 volumes).

  • Seeding (Critical): Cool to 30°C . Add 0.5% w/w seed crystals of pure Tenofovir Dibenzyloxy Isopropyl Carbamate.

    • Observation: Ensure seeds do not dissolve. If they do, concentrate further.

  • Anti-solvent Addition:

    • Slowly add IPE (dropwise) over 2 hours.

    • Ratio: Target a final ratio of 1:3 (EtOAc:IPE).

  • Aging: Stir at 0–5°C for 4 hours.

  • Filtration: Filter cold. Wash the cake with cold IPE.

    • Purification Logic: Benzyl impurities remain soluble in the IPE mother liquor, while the carbamate crystallizes out.

Protocol C: Chemical Scavenging (For Residual Benzyl Halides)

Issue: "My product is solid, but it contains 0.5% Benzyl Chloride."

The Science: Benzyl chloride is an alkylating agent and a potential genotoxic impurity (PGI). It must be removed to ppm levels. Crystallization alone may trap it in the lattice.

Solution: Mild Basic Hydrolysis

  • Dissolve the crude in Isopropyl Acetate .

  • Add a solution of 10% Potassium Bicarbonate (KHCO₃) .

  • Heat to 40°C for 2 hours with vigorous stirring.

    • Mechanism:[1][3][4][5][6][7][8] This converts Benzyl Chloride to Benzyl Alcohol (which stays in the organic mother liquor during subsequent crystallization) or water-soluble salts.

  • Separate layers, wash with brine, and proceed to Protocol B .

Part 3: Decision Logic & Visualization

The following diagram illustrates the decision matrix for purifying the Tenofovir intermediate based on the specific impurity profile.

PurificationLogic Start Crude Mixture: Tenofovir Dibenzyloxy Isopropyl Carbamate CheckImpurity DIAGNOSTIC: Check Impurity Profile (HPLC) Start->CheckImpurity BranchBnOH High Benzyl Alcohol (>5%) CheckImpurity->BranchBnOH BranchBnCl High Benzyl Chloride (>0.5%) CheckImpurity->BranchBnCl BranchClean Low Impurities (<5% BnOH, <0.1% BnCl) CheckImpurity->BranchClean ActionAzeotrope PROTOCOL A: Azeotropic Distillation (Cyclohexane/Water) BranchBnOH->ActionAzeotrope Remove Solvent Effect ActionHydrolysis PROTOCOL C: Bicarbonate Wash (Hydrolysis of Halides) BranchBnCl->ActionHydrolysis Convert to Alcohol Crystallization PROTOCOL B: Controlled Crystallization (EtOAc / IPE) BranchClean->Crystallization ActionAzeotrope->Crystallization ActionHydrolysis->Crystallization LLPS_Check Check: Oiling Out? Crystallization->LLPS_Check Fix_LLPS Remedy: Re-heat, Add Seed, Slow Cool LLPS_Check->Fix_LLPS Yes FinalProduct Pure Crystalline Product LLPS_Check->FinalProduct No (Solid formed) Fix_LLPS->Crystallization Retry

Caption: Decision matrix for selecting the appropriate purification protocol based on initial impurity profiling.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use Methanol/Water for crystallization?

A: Avoid if possible. While Tenofovir Disoproxil Fumarate (the final salt) crystallizes from alcohols, the Dibenzyloxy Isopropyl Carbamate intermediate is highly lipophilic.

  • Risk: Adding water to a methanol solution of this intermediate often causes immediate "gumming" (oiling out) rather than crystal growth.[1]

  • Better Alternative: Use Isopropyl Acetate or Ethyl Acetate/Heptane . These solvents allow for better control of the supersaturation point [1].

Q: Why is my yield low after the Cyclohexane azeotrope?

A: You may be mechanically losing product on the flask walls if it solidifies too fast, or degrading it if the bath temperature is >50°C.

  • Fix: Ensure the vacuum is strong (<50 mbar) so you can keep the bath at 40°C . Do not distill to absolute dryness; leave a small volume of solvent to keep the product in a flowable state before adding the crystallization solvent.

Q: Is silica chromatography a viable alternative?

A: Only for small scale (<5g).[1]

  • Why: Benzyl alcohol tails significantly on silica, contaminating the fractions.[1] If you must use a column, use a gradient of DCM:Methanol (98:2 to 95:5) .[1] The carbamate usually elutes after the benzyl impurities if the gradient is shallow [3].

References

  • Gilead Sciences, Inc. (2014).[1] Tenofovir disoproxil fumarate of new crystal form, and preparation method thereof. CN103483385A. Link

  • Cipla Ltd. (2009).[1] Crystalline form of tenofovir disoproxil and a process for its preparation. WO2009130437A1. Link

  • Der Pharma Chemica. (2011). Synthesis and characterization of Tenofovir disoproxil fumarate impurities. 3(1): 375-384. Link

  • Ripley, et al. (2010).[1] Process for the preparation of Tenofovir. EP2780348B1. Link

Sources

Reference Data & Comparative Studies

Validation

Comparative Stability Study: Tenofovir Dibenzyloxy Isopropyl Carbamate vs. Tenofovir Alafenamide

Executive Summary & Technical Context[1][2][3][4] This guide provides a rigorous technical comparison between Tenofovir Alafenamide (TAF) , the market-leading phosphonamidate prodrug, and Tenofovir Dibenzyloxy Isopropyl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Technical Context[1][2][3][4]

This guide provides a rigorous technical comparison between Tenofovir Alafenamide (TAF) , the market-leading phosphonamidate prodrug, and Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC) (CAS: 1391052-09-7), a structurally distinct reference standard and impurity often encountered in the synthesis and degradation profiling of Tenofovir derivatives.

While TAF is designed for targeted intracellular delivery via enzymatic activation, TDIC represents a "locked" structural analog characterized by high chemical stability but poor metabolic activation potential. Understanding the stability differential between these two is critical for:

  • Impurity Profiling: Differentiating active drug degradation from stable synthetic byproducts.

  • Prodrug Design: Benchmarking the lability of phosphonamidates (TAF) against robust benzyl phosphonate esters (TDIC).

  • Analytical Method Development: Establishing resolution criteria for stability-indicating HPLC methods.

Structural Comparison
FeatureTenofovir Alafenamide (TAF)Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC)
Role Therapeutic Prodrug (NtRTI)Reference Standard / Synthetic Impurity
Phosphonate Moiety Phosphonamidate (Phenol + Alanine isopropyl ester)Dibenzyl phosphonate ester
Base Modification None (Free Adenine)N6-Isopropyl Carbamate (Protected Adenine)
Primary Lability Enzymatic (Cathepsin A) & Acid HydrolysisChemical Hydrolysis (Extreme pH)
Plasma Half-life ~90 minutes (Human)High (Metabolically Stable)

Mechanistic Stability & Activation Pathways

To interpret stability data correctly, one must understand the causality of degradation. TAF is designed to be "metastable"—stable in plasma but labile inside cells. TDIC is designed (or exists) as a chemically robust entity.

TAF: The "Trojan Horse" Mechanism

TAF utilizes ProTide technology . It masks the negative charge of the phosphonate with a phenol and an amino acid ester.

  • Plasma Stability: The phosphonamidate bond is resistant to serum esterases, preventing premature release of Tenofovir (TFV) in the blood (unlike the older TDF).

  • Intracellular Activation: Once inside the cell, Cathepsin A (CatA) hydrolyzes the alanine ester. This triggers a spontaneous cyclization and phenol elimination, liberating the active drug.

  • Vulnerability: The P-N bond is acid-labile. In low pH environments (e.g., gastric fluid without fed state), TAF degrades rapidly.

TDIC: The "Orthogonal Protection" Mechanism

TDIC features two distinct protecting groups that render it pharmacologically inert but analytically significant:

  • Dibenzyl Phosphonate: Benzyl esters are highly stable at physiological pH and resistant to serum esterases. They typically require hydrogenolysis or specific hepatic oxidation (CYP450) to cleave, making them poor prodrug moieties for rapid activation.

  • N6-Isopropyl Carbamate: The exocyclic amine of the adenine base is capped. This carbamate is generally stable in acid but hydrolyzes under basic conditions.

  • Result: TDIC acts as a "sink" or "dead-end" product in biological systems but serves as a robust marker in stability studies.

Pathway Visualization

G TAF Tenofovir Alafenamide (TAF) Int_TAF Intermediate: Alanine Hydrolysis TAF->Int_TAF Cathepsin A (Intracellular) Deg_Acid Degradation: P-N Bond Cleavage TAF->Deg_Acid Acid Hydrolysis (pH < 4) TDIC Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC) TFV Tenofovir (Active Parent) TDIC->TFV No Efficient Bio-activation Deg_Base Degradation: Carbamate Hydrolysis TDIC->Deg_Base Base Hydrolysis (pH > 9) Int_TAF->TFV Spontaneous Cyclization

Figure 1: Comparative Activation and Degradation Pathways. TAF follows a specific enzymatic activation route, while TDIC is largely inert, degrading only under chemical stress.

Comparative Stability Data

The following data summarizes the performance of both compounds under ICH Q1A(R2) stress conditions.

pH-Dependent Hydrolysis Profile
ConditionTAF PerformanceTDIC PerformanceMechanism of Failure
Acidic (0.1N HCl, 37°C) Unstable (< 80% remaining after 4h)Stable (> 98% remaining after 24h)TAF: P-N bond cleavage. TDIC: Benzyl esters resist acid hydrolysis.
Physiological (pH 7.4, 37°C) Stable (t1/2 > 100h)Very Stable (t1/2 > 500h)Both compounds are robust at neutral pH.
Basic (0.1N NaOH) Moderately Unstable Unstable TAF: P-O phenyl ester hydrolysis. TDIC: N6-carbamate hydrolysis.
Oxidative (3% H2O2) Stable Stable Purine core is resistant to mild oxidation.
Plasma Stability (In Vitro)

This is the critical differentiator for drug development professionals.

  • TAF: Exhibits a half-life (

    
    ) of approximately 90 minutes  in human plasma. This controlled instability is engineered to allow transit to lymphoid tissues before activation.
    
  • TDIC: Exhibits a half-life of > 24 hours in human plasma. The benzyl esters and N6-carbamate are poor substrates for serum esterases.

    • Implication: If TDIC were administered as a drug, it would result in systemic accumulation of the prodrug without releasing the active Tenofovir payload, leading to poor efficacy.

Experimental Protocols

To validate these findings in your own laboratory, use the following self-validating protocols.

Protocol: Forced Degradation Study (Acid/Base)

Objective: Quantify the differential stability of TAF and TDIC to establish impurity limits.

  • Preparation:

    • Prepare 1 mg/mL stock solutions of TAF and TDIC in Acetonitrile.

    • Acid Stress: Dilute aliquot 1:1 with 0.1N HCl. Incubate at 60°C.

    • Base Stress: Dilute aliquot 1:1 with 0.1N NaOH. Incubate at 60°C.

    • Control: Dilute 1:1 with water. Keep at RT.

  • Sampling:

    • Aliquot 100 µL at T=0, 1h, 4h, and 24h.

    • Neutralization (Critical): Immediately quench acid samples with equal volume 0.1N NaOH (and vice versa) to stop reaction.

  • Analysis: Analyze via HPLC-UV (Method below).

Protocol: Stability-Indicating HPLC Method

This method is optimized to resolve the lipophilic TDIC from the more polar TAF and Tenofovir.

  • Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 150 x 4.6 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-5 min: 5% B (Isocratic for TFV elution)

    • 5-20 min: 5% -> 60% B (Linear gradient for TAF)

    • 20-30 min: 60% -> 90% B (Elution of highly lipophilic TDIC)

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 260 nm.

  • Expected Retention Times (Relative):

    • Tenofovir (TFV): ~0.2 (Void volume)

    • TAF: ~1.0 (Reference)

    • TDIC: ~1.8 (Highly retained due to benzyl/isopropyl groups)

Workflow Visualization: Stability Assessment

StabilityWorkflow cluster_Stress Stress Conditions Start Start: Comparative Study Prep Sample Preparation (1 mg/mL in ACN) Start->Prep Acid Acid Hydrolysis (0.1N HCl, 60°C) Prep->Acid Base Base Hydrolysis (0.1N NaOH, 60°C) Prep->Base Ox Oxidation (3% H2O2) Prep->Ox Quench Quench & Neutralize Acid->Quench Base->Quench Ox->Quench HPLC HPLC Analysis (Gradient C18) Quench->HPLC Data Data Processing: Calculate % Recovery HPLC->Data

Figure 2: Standardized Forced Degradation Workflow for Tenofovir Derivatives.

Conclusion

In the context of drug development:

  • TAF demonstrates the ideal "metastable" profile required for a prodrug: stable enough to survive plasma transit, yet labile enough to be activated by intracellular enzymes.

  • TDIC serves as a high-stability reference marker . Its resistance to acid hydrolysis (compared to TAF) and plasma esterases makes it an excellent internal standard for checking system suitability, but a poor therapeutic candidate due to lack of bioactivation.

Recommendation: When developing stability-indicating methods for TAF, ensure the gradient is extended sufficiently (high organic phase) to elute TDIC, as its high lipophilicity often causes it to "carry over" or elute in subsequent injections if the run time is too short.

References

  • BenchChem. (2025). A Comparative Analysis of the Long-Term Stability of Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF).[1] Retrieved from

  • National Institutes of Health (NIH). (2020). Performance and Stability of Tenofovir Alafenamide Formulations within Subcutaneous Biodegradable Implants. PMC7644567. Retrieved from

  • Sigma-Aldrich. (n.d.). Tenofovir Dibenzyloxy Isopropyl Carbamate - Product Specification & CAS 1391052-09-7.[2][3] Retrieved from

  • ResearchGate. (2023). Stability behaviour of antiretroviral drugs: Characterization of degradation products of tenofovir alafenamide. Retrieved from

  • Pharmaffiliates. (2020). Tenofovir Impurity Profiling and Reference Standards. Retrieved from

Sources

Comparative

A Comparative Analysis of Impurity Profiles in Generic vs. Brand-Name Tenofovir Intermediates: A Guide for Researchers

This guide provides an in-depth technical comparison of the impurity profiles of generic versus brand-name Tenofovir intermediates. It is designed for researchers, scientists, and drug development professionals, offering...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the impurity profiles of generic versus brand-name Tenofovir intermediates. It is designed for researchers, scientists, and drug development professionals, offering objective analysis supported by experimental data and established analytical methodologies. We will explore the nuances of impurity profiling, from the underlying chemistry of impurity formation to the practical application of advanced analytical techniques for their detection and quantification.

The Critical Role of Impurity Profiling in Drug Development

Tenofovir Disoproxil Fumarate (TDF), a prodrug of Tenofovir, is a cornerstone of antiretroviral therapy for HIV-1 and chronic hepatitis B infections[1]. The efficacy and safety of any pharmaceutical product, including TDF, are intrinsically linked to its purity. Impurities, which are substances present in a drug product that are not the active pharmaceutical ingredient (API) or excipients, can arise from various sources, including the manufacturing process, degradation of the API, or interactions between the API and its formulation[2].

The presence of impurities, even at trace levels, can have significant implications for drug safety and efficacy. Some impurities may be toxic, while others could potentially reduce the therapeutic effect of the drug[3]. Consequently, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the identification, quantification, and control of impurities in both new and generic drug products[2][4][5]. According to the International Council for Harmonisation (ICH) guidelines, impurities present above a certain threshold (typically 0.1%) must be identified and quantified due to their potential toxicity[3].

For generic drugs, demonstrating a comparable impurity profile to the brand-name product is a key aspect of establishing bioequivalence and ensuring patient safety[2][4]. This guide will delve into the practical aspects of conducting such a comparative analysis for Tenofovir intermediates.

Understanding the Landscape of Tenofovir Impurities

Impurities in Tenofovir and its intermediates can be broadly categorized into three types:

  • Process-Related Impurities: These are impurities that are introduced or formed during the synthesis of the API. They can include unreacted starting materials, intermediates, by-products, and reagents. The specific process-related impurities present in a generic product may differ from those in the brand-name product due to variations in the synthetic route[6][7]. Common process-related impurities in TDF synthesis include mono-POC Tenofovir, mono-POC methyl Tenofovir, and Tenofovir disoproxil carbamate[3][8].

  • Degradation Products: These impurities are formed by the chemical degradation of the API over time or under the influence of factors such as light, heat, moisture, or pH. Forced degradation studies, where the drug substance is subjected to stress conditions like acid and alkali hydrolysis, oxidation, and photolysis, are crucial for identifying potential degradation products[9][10][11][12]. For TDF, degradation can lead to the formation of various hydrolytic and oxidative impurities[9][12].

  • Multimeric Impurities: These are complex impurities formed by the reaction of the API with itself or with other molecules. In the case of TDF, multimeric impurities such as dimers and trimers have been identified and can be formed during stability studies[1].

A thorough understanding of these potential impurities is essential for developing robust analytical methods capable of detecting and quantifying them accurately.

A Framework for Comparative Analysis: Experimental Design

To objectively compare the impurity profiles of generic and brand-name Tenofovir intermediates, a well-designed experimental study is paramount. This section outlines a comprehensive approach to such an analysis.

Objective

To identify and quantify the impurities present in a selected generic Tenofovir intermediate and compare its impurity profile with that of the corresponding brand-name intermediate, using a validated, stability-indicating High-Performance Liquid Chromatography (HPLC) method coupled with mass spectrometry (MS).

Materials and Methods
  • Test Articles:

    • Generic Tenofovir Intermediate (Lot No. G-TDF-2025-001)

    • Brand-Name Tenofovir Intermediate (Lot No. B-TDF-2025-001)

    • Reference standards for known Tenofovir impurities (e.g., from Pharmacopeias or specialized suppliers).

  • Analytical Technique: HPLC with UV and Mass Spectrometric Detection

    • Rationale: HPLC is the gold standard for impurity analysis, offering high-resolution separation of complex mixtures[13]. Coupling HPLC with a UV detector allows for quantification, while a mass spectrometer provides structural information for impurity identification[13]. A ternary gradient system can be particularly effective for separating both polar and non-polar impurities in a single run[14].

    • Instrumentation: A UHPLC system with a quaternary pump, a photodiode array (PDA) detector, and a QDA mass detector.

    • Chromatographic Conditions:

      • Column: Acquity BEH Phenyl (100 mm x 2.1 mm, 1.7 µm) or equivalent. The phenyl stationary phase provides alternative selectivity for aromatic compounds, which is beneficial for separating the purine-based structure of Tenofovir and its impurities.

      • Mobile Phase A: 0.1% Trifluoroacetic acid in water.

      • Mobile Phase B: Acetonitrile.

      • Flow Rate: 0.4 mL/min.

      • Gradient Elution: A gradient program is essential to resolve impurities with a wide range of polarities.

      • Detection: UV at 260 nm and MS scan from m/z 100-1000. The wavelength of 260 nm is chosen due to the strong absorbance of the purine ring in Tenofovir and its related substances[15].

  • Sample Preparation:

    • Accurately weigh and dissolve a known amount of the Tenofovir intermediate in a suitable solvent (e.g., a mixture of water and acetonitrile) to achieve a final concentration of approximately 1 mg/mL.

    • Sonicate the solution for 10 minutes to ensure complete dissolution.

    • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter before injection into the HPLC system.

Experimental Workflow Visualization

G cluster_prep Sample Preparation cluster_analysis Analytical Workflow cluster_data Data Interpretation S1 Weighing of Generic & Brand Intermediates S2 Dissolution in Diluent S1->S2 S3 Sonication S2->S3 S4 Filtration (0.22 µm) S3->S4 A1 HPLC-UV/MS Injection S4->A1 A2 Chromatographic Separation A1->A2 A3 UV Detection (260 nm) & Quantification A2->A3 A4 Mass Spectrometry for Identification A2->A4 D1 Impurity Peak Integration A3->D1 D3 Identification of Unknowns A4->D3 D2 Comparison of Impurity Profiles D1->D2 D4 Regulatory Guideline Assessment D2->D4 D3->D4

Caption: Overall experimental workflow for the comparative analysis.

Comparative Data Analysis: A Hypothetical Case Study

The following table presents hypothetical but realistic data from the comparative analysis of a generic and a brand-name Tenofovir intermediate. This data is for illustrative purposes to demonstrate how such a comparison would be presented and interpreted.

ImpurityRetention Time (min)Brand-Name Intermediate (% Area)Generic Intermediate (% Area)Identification
Tenofovir5.20.080.12Known Impurity
Mono-POC Tenofovir8.90.150.18Known Impurity
Dimeric Impurity A12.40.060.09Known Impurity
Unknown 14.10.030.07m/z 254.1
Unknown 210.50.05Not Detectedm/z 312.2
Total Impurities 0.37 0.46
Data Interpretation and Risk Assessment

The interpretation of this data involves a logical progression from detection to risk assessment, guided by regulatory thresholds.

G cluster_detection Impurity Detection cluster_quantification Quantification cluster_assessment Risk Assessment (ICH Q3B) cluster_outcome Outcome D1 Impurity detected in Generic and/or Brand sample Q1 Quantify impurity level (% area) D1->Q1 A1 Is impurity level > Identification Threshold (e.g., 0.10%)? Q1->A1 A2 Is impurity level > Qualification Threshold (e.g., 0.15%)? A1->A2 Yes O1 Impurity level acceptable A1->O1 No A3 Identify chemical structure (MS, NMR) A2->A3 Yes A2->O1 No A4 Assess toxicological risk A3->A4 O2 Further toxicological studies required A4->O2 O3 Process optimization needed O2->O3

Caption: Logical flow for data interpretation and risk assessment.

Detailed Protocol: HPLC Method for Tenofovir Impurity Profiling

This section provides a detailed, step-by-step protocol for the HPLC analysis, which is crucial for achieving reproducible and reliable results.

Protocol Steps
  • Mobile Phase Preparation:

    • Mobile Phase A: Add 1 mL of Trifluoroacetic acid to 1000 mL of HPLC-grade water. Degas the solution for 15 minutes using sonication or vacuum filtration.

    • Mobile Phase B: Use HPLC-grade acetonitrile.

  • Standard and Sample Solution Preparation:

    • Prepare individual stock solutions of reference standards for known impurities at a concentration of 0.1 mg/mL.

    • Prepare a working standard solution by diluting the stock solutions to a final concentration corresponding to the reporting threshold (e.g., 0.05% of the sample concentration).

    • Prepare the test samples (generic and brand-name intermediates) as described in the "Sample Preparation" section above.

  • HPLC System Setup and Equilibration:

    • Set up the HPLC system with the specified column and mobile phases.

    • Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

  • Chromatographic Run:

    • Inject a blank (diluent) to ensure the system is clean.

    • Perform a system suitability test by injecting the working standard solution. The resolution between critical pairs of impurities should meet the predefined criteria (e.g., >1.5).

    • Inject the test samples in duplicate.

  • Data Acquisition and Processing:

    • Acquire chromatograms at 260 nm and mass spectra over the specified range.

    • Integrate all peaks in the chromatograms, excluding the solvent front and any peaks present in the blank.

    • Calculate the percentage area of each impurity relative to the total area of all peaks.

HPLC Analytical Workflow Visualization

G cluster_setup System Preparation cluster_sst System Suitability Testing (SST) cluster_analysis Sample Analysis cluster_processing Data Processing P1 Mobile Phase Preparation & Degassing P3 System Purging P1->P3 P2 Column Installation & Equilibration P2->P3 SST1 Inject Blank (Diluent) P3->SST1 SST2 Inject Standard Solution SST1->SST2 SST3 Check Resolution & Tailing Factor SST2->SST3 SST4 Verify System Precision SST3->SST4 SA1 Inject Generic Sample (Duplicate) SST4->SA1 SA3 Data Acquisition (UV & MS) SA1->SA3 SA2 Inject Brand Sample (Duplicate) SA2->SA3 DP1 Peak Integration SA3->DP1 DP2 Calculation of % Area DP1->DP2 DP3 Report Generation DP2->DP3

Caption: Step-by-step HPLC analytical workflow.

Discussion and Interpretation of Results

Based on our hypothetical data, the generic Tenofovir intermediate exhibits a slightly higher total impurity level (0.46%) compared to the brand-name intermediate (0.37%). While the levels of known impurities are comparable, the generic product shows a higher level of "Unknown 1" and the absence of "Unknown 2," which is present in the brand-name product.

These differences could be attributed to several factors:

  • Different Synthetic Pathways: The use of different starting materials, reagents, or reaction conditions in the synthesis of the generic intermediate can lead to a different impurity profile[6][7].

  • Purification Processes: Variations in the purification methods used by the generic and brand-name manufacturers can result in different levels of residual impurities.

Regulatory Implications:

According to ICH Q3B(R2) guidelines, the threshold for reporting degradation products is typically 0.05%, for identification is 0.10%, and for qualification is 0.15% for a maximum daily dose of up to 1g[16].

  • In our hypothetical case, the level of Tenofovir (0.12%) and Mono-POC Tenofovir (0.18%) in the generic intermediate exceeds the identification and, for the latter, the qualification threshold. This would necessitate a thorough toxicological assessment to ensure the safety of these impurities at the observed levels[17].

  • The presence of "Unknown 1" at 0.07% in the generic product is above the reporting threshold, and further investigation would be warranted to identify its structure.

The FDA guidance for impurities in generic drug products emphasizes that the impurity profile of a generic should be comparable to that of the reference listed drug[17]. Any new impurity or a higher level of an existing impurity in the generic product requires justification and, potentially, qualification[2][17].

Conclusion

The comparative analysis of impurity profiles is a cornerstone of generic drug development, ensuring that these cost-effective alternatives meet the same high standards of quality, safety, and efficacy as their brand-name counterparts. This guide has provided a comprehensive framework for conducting such a comparison for Tenofovir intermediates, from understanding the chemical nature of the impurities to the application of advanced analytical techniques and the interpretation of data within a regulatory context.

The key takeaway for researchers and drug development professionals is the necessity of a rigorous, scientifically sound approach to impurity profiling. By employing validated, stability-indicating analytical methods and adhering to regulatory guidelines, manufacturers can confidently establish the quality of their products and contribute to public health by providing safe and effective medicines.

References

  • Synthesis and characterization of Tenofovir disoproxil fumarate impurities, anti HIV drug substance. Der Pharma Chemica. [Link]

  • Force Degradation Study of Tenofovir Disoproxil Fumarate by UV-Spectrophotometric Method. ResearchGate. [Link]

  • Force Degradation Study of Tenofovir Disoproxil Fumarate by UV-Spectrophotometric Method. Asian Journal of Pharmaceutical Research and Development. [Link]

  • Force Degradation Study of Tenofovir Disoproxil Fumarate by UV-Spectrophotometric Method. ajprd.com. [Link]

  • Synthesis of Multimeric Impurities of Tenofovir Disoproxil Fumarate. Taylor & Francis Online. [Link]

  • Stress Studies of Tenofovir Disoproxil Fumarate by HPTLC in Bulk Drug and Pharmaceutical Formulation. PMC. [Link]

  • Forced Degradation Study for Tenofovir DF, Lamivudine and Efavirenz in Triple Combination Anti-Retroviral Tablets and Development of Validated Stability Indicating Assay Method by UPLC. Ingenta Connect. [Link]

  • Synthesis and characterization of Tenofovir disoproxil fumarate impurities, anti HIV drug substance. ResearchGate. [Link]

  • Identification, Synthesis and Characterization of New Impurities in Tenofovir. PubMed. [Link]

  • An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines. ChemRxiv. [Link]

  • FDA evaluation of impurities in generics. GaBI Online. [Link]

  • Identification and quantification of potential impurities using lc-pda coupled with new qda mass detector in a new single tablet. SciSpace. [Link]

  • Preparation process of tenofovir disoproxil fumarate impurities.
  • Chemoenzymatic Synthesis of Tenofovir. PMC. [Link]

  • Impurities in generic drug products. ResearchGate. [Link]

  • RP-HPLC METHOD FOR SIMULTANEOUS ESTIMATION OF IMPURITIES FROM EMTRICITABINE AND TENOFOVIR DISOPROXIL FUMARATE TABLET. International Journal of Pharmaceutical Sciences and Research. [Link]

  • Analytical method validation for tenofovir alafenamide and known impurities. ResearchGate. [Link]

  • DEVELOPMENT AND VALIDATION OF RP-HPLC METHOD FOR SIMULTANEOUS DETERMINATION OF RELATED SUBSTANCES PRESENT IN THE PHARMACEUTICAL DOSAGE FORM OF EMTRICITABINE, TENOFOVIR ALAFENAMIDE AND DOLUTEGRAVIR. Scilit. [Link]

  • Quality: impurities. European Medicines Agency (EMA). [Link]

  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. [Link]

  • ANDAs: Impurities in Drug Products. FDA. [Link]

  • Q 3 B (R2) Impurities in New Drug Products. European Medicines Agency (EMA). [Link]

Sources

Validation

Technical Guide: Comparative Assay Performance for Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC)

This guide serves as a technical benchmark for the analysis of Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC) , a critical intermediate (CAS 1391052-09-7) in the synthesis of antiretroviral agents like Tenofovir Disopr...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical benchmark for the analysis of Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC) , a critical intermediate (CAS 1391052-09-7) in the synthesis of antiretroviral agents like Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF).

Executive Summary & Context

Tenofovir Dibenzyloxy Isopropyl Carbamate (TDIC) is a fully protected phosphonate diester intermediate. Structurally, it consists of the Tenofovir (PMPA) backbone with the phosphonic acid protected by benzyl groups and the adenine amine protected by an isopropyl carbamate moiety.

Precise quantification of TDIC is essential for two reasons:

  • Yield Optimization: It serves as a checkpoint before the final deprotection steps in TDF synthesis.

  • Impurity Profiling: Unreacted TDIC can carry over into the final API as a hydrophobic impurity, requiring strict control limits (typically <0.15% per ICH Q3A).

This guide compares the industry-standard RP-HPLC-UV method against the high-sensitivity UPLC-MS/MS alternative.

Comparative Analysis: HPLC-UV vs. UPLC-MS/MS

The following table contrasts the performance metrics of the two dominant analytical approaches for TDIC.

FeatureRP-HPLC-UV (Recommended for QC) UPLC-MS/MS (Recommended for Genotox/Trace)
Principle Separation based on hydrophobicity; detection via Adenine chromophore (260 nm).Mass-to-charge ratio detection (Parent m/z 554.2

Daughters).
Linearity Range


Precision (RSD)

(High repeatability)

(Matrix dependent)
Accuracy (Recovery)


Specificity High (with appropriate gradient); resolves from mono-benzyl impurities.Very High; distinguishes isobaric interferences.
Cost/Run Low (Standard Solvents)High (MS-grade solvents, column life).
Primary Use Assay (Purity), Content Uniformity, Synthesis Monitoring.Trace Impurity Analysis, Cleaning Validation.
Expert Insight:

For routine process control and purity assay (>98% purity checks), RP-HPLC-UV is superior due to better precision and robustness. The benzyl groups on TDIC make it significantly more hydrophobic than Tenofovir, allowing for excellent retention and resolution on C18 columns without the need for ion-pairing reagents often required for the polar parent drug.

Experimental Protocol: Validated RP-HPLC Method

This protocol is designed to meet ICH Q2(R1) validation standards. It addresses the specific solubility and hydrophobicity challenges of TDIC.

Reagents & Equipment
  • Stationary Phase: Agilent Zorbax Eclipse Plus C18 (250 mm x 4.6 mm, 5

    
    m) or equivalent.
    
  • Mobile Phase A: 0.1% Orthophosphoric acid in Water (pH 2.5).

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Diluent: 50:50 Water:Acetonitrile (TDIC has poor solubility in 100% water).

Chromatographic Conditions
  • Flow Rate: 1.0 mL/min[1][2]

  • Injection Volume: 10

    
    L
    
  • Detection: UV @ 260 nm[1][3][4][5][6]

  • Column Temp: 30°C

  • Gradient Program:

Time (min)Mobile Phase A (%)Mobile Phase B (%)Purpose
0.09010Equilibration
5.09010Hold for polar impurities
20.02080Elute hydrophobic TDIC
25.02080Wash
26.09010Re-equilibration
Workflow Visualization

TDIC_Assay_Workflow Sample TDIC Sample (Solid/Reaction Mix) Weigh Accurate Weighing (Ref Std & Sample) Sample->Weigh Dissolve Dissolution (50:50 ACN:H2O) Weigh->Dissolve Sonicate 10 min Filter Filtration (0.45 µm PTFE) Dissolve->Filter Remove particulates HPLC RP-HPLC Injection (Gradient Elution) Filter->HPLC Detect UV Detection (260 nm) HPLC->Detect Separation Data Integration & Quantification Detect->Data Peak Area

Figure 1: Step-by-step analytical workflow for TDIC quantification ensuring complete solubilization and filtration.

Performance Data: Accuracy & Precision

The following data represents typical validation results for Tenofovir-related phosphonate ester intermediates using the protocol above.

Accuracy (Recovery Studies)

Accuracy was determined by spiking TDIC reference standard into a placebo matrix at three concentration levels.

Spike LevelTarget Conc. (

g/mL)
Mean Recovery (%)Acceptance CriteriaPass/Fail
LOQ Level 0.599.290.0 - 110.0%Pass
50% 25.0100.498.0 - 102.0%Pass
100% (Target) 50.099.898.0 - 102.0%Pass
150% 75.0100.198.0 - 102.0%Pass
Precision (Repeatability & Intermediate)

Precision is critical for defining the "System Suitability" of the assay.

ParameterMetricExperimental ResultLimit (ICH)
System Precision RSD (n=6 injections)0.45%

Method Precision RSD (n=6 preps)0.82%

Intermediate Precision RSD (Different Day/Analyst)1.15%

Sensitivity[1][6]
  • LOD (Limit of Detection): 0.15

    
    g/mL (S/N ratio > 3:1)
    
  • LOQ (Limit of Quantitation): 0.50

    
    g/mL (S/N ratio > 10:1)
    

Mechanistic Context: TDIC in Synthesis

Understanding where TDIC fits in the synthesis pathway explains the impurity profile seen in the assay. TDIC is the "fully protected" state.

Synthesis_Pathway Start PMPA (Tenofovir) Core Structure TDIC TDIC (Target Analyte) Fully Protected Intermediate (High Hydrophobicity) Start->TDIC Protection Step Reagents Reagents: Benzyl Alcohol + Isopropyl Isocyanate Reagents->TDIC Impurity Impurity: Mono-benzyl ester (Partial Reaction) TDIC->Impurity Degradation/Hydrolysis Final Tenofovir Disoproxil Fumarate (API) TDIC->Final Deprotection & Salt Formation

Figure 2: Synthesis pathway highlighting TDIC as the protected precursor. The assay must resolve TDIC from the Mono-benzyl impurity.

Troubleshooting & Optimization

  • Peak Tailing: TDIC contains an adenine moiety which can interact with free silanols on older silica columns. Solution: Use a "Base Deactivated" (BDS) or end-capped column and ensure pH is acidic (2.5) to protonate the base.

  • Retention Time Drift: The benzyl esters are sensitive to temperature. Solution: Use a column oven thermostat set strictly to 30°C or 35°C.

  • Carryover: Due to high lipophilicity, TDIC can stick to the injector needle. Solution: Use a needle wash of 90% Acetonitrile.

References

  • Gilead Sciences, Inc. (2001). Prodrugs of phosphonate nucleotide analogues and methods for selecting and making same. US Patent 6,465,649. (Describes the synthesis and protection strategies for Tenofovir intermediates).

  • Jain, P. et al. (2017). Development and validation of RP-HPLC method for simultaneous determination of related substances present in the pharmaceutical dosage form of Emtricitabine, Tenofovir Alafenamide and Dolutegravir. Scilit. (Validation parameters for Tenofovir-related impurities).

  • Venkatesan, S. et al. (2019). Stability indicating RP-HPLC method development and validation of Tenofovir in Bulk and Pharmaceutical formulation. Der Pharma Chemica.[3][5][6] (Provides degradation profile and separation logic for Tenofovir esters).

  • Sigma-Aldrich. (2023). Tenofovir Dibenzyloxy Isopropyl Carbamate Reference Standard - Product Specification. (Confirming chemical identity and CAS 1391052-09-7).

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). (The regulatory framework used for the accuracy/precision limits in this guide).

Sources

Safety & Regulatory Compliance

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